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Compound of Interest

Compound Name: Sodium o-cresolate

Cat. No.: B1260490

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds such as Sodium o-cresolate.
This document provides immediate, essential safety protocols, operational guidelines, and
disposal procedures to minimize risks and ensure compliance.

Sodium o-cresolate, the sodium salt of o-cresol, is a caustic and toxic compound that requires
careful handling.[1][2] Exposure through inhalation, ingestion, or skin contact can lead to
severe health effects, including skin burns, eye damage, and systemic toxicity.[2][3] Adherence
to the following procedures is critical for safe laboratory operations.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Sodium o-cresolate is provided
below.
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Property Value Source
Molecular Formula C7H70ONa [1]
Molecular Weight 130.12 g/mol [1][2]
Appearance Amber liquid [11[2]
Odor Strong, distinctive [1112]
Melting Point 29 - 31 °C (84 - 88 °F) [3][4]
Boiling Point 191 °C (376 °F) (for o-cresol) [3]
Flash Point ~218.5 °C [4]
Solubility Aqueous solution is caustic [1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Sodium o-
cresolate. The required PPE is detailed below.
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Protection Type

Required Equipment

Specifications and
Guidelines

Eye and Face Protection

Safety goggles and face shield

Weatr tightly fitting safety
goggles. A face shield is
required when there is a risk of
splashing.[2][5][6]

Skin Protection

Chemical-resistant gloves, lab

coat, apron, and boots

Use neoprene or natural
rubber gloves. Wear a flame-
retardant, antistatic lab coat or
coveralls. A plastic apron and
rubber boots should be used

for additional protection.[3][5]
[718]

Respiratory Protection

Fume hood or respirator

Always handle Sodium o-
cresolate in a well-ventilated
area, preferably within a
chemical fume hood.[7][9][10]
If ventilation is inadequate or in
case of overexposure, a self-
contained breathing apparatus
(SCBA) is necessary.[2][11]

Emergency Equipment

Eyewash station and safety

shower

Ensure immediate access to a
functional eyewash station and

safety shower in the work area.

[7](8]

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and

maintain the chemical's stability.

Step-by-Step Handling Protocol

e Preparation: Before handling, ensure all required PPE is correctly worn. Confirm that the

fume hood is operational and that emergency eyewash and shower stations are accessible.
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» Dispensing: Ground and bond containers when transferring the material to prevent static
discharge.[12] Use non-sparking tools.[9]

e Usage: Avoid contact with skin and eyes.[9] Do not eat, drink, or smoke in the handling area.

[3]

» Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[3][12] Decontaminate the work area.

Clothing: Remove any contaminated clothing immediately and launder it before reuse.[2][3]

Storage Plan

e Location: Store in a cool, dark, dry, and well-ventilated area.[2][9]
o Containers: Keep containers tightly closed.[9][10]

o Incompatibilities: Store separately from strong oxidizing agents, sources of ignition, and heat.
[1][2][5] Vigorous reactions can occur with oxidizing materials.[1]

Emergency Response and First Aid

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately remove all contaminated clothing.
) [3] Flush the affected skin with large amounts of
Skin Contact . .
running water for at least 15 minutes.[2] Seek

immediate medical attention.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[2]
Eye Contact ]

Remove contact lenses if present and easy to

do so.[3] Call an ophthalmologist immediately.[3]

Move the individual to fresh air.[3][13] If

breathing is difficult or has stopped, provide

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[3]

Do NOT induce vomiting.[10] If the person is
) conscious, give two glasses of water to drink.[3]
Ingestion

Seek immediate medical attention and show the
Safety Data Sheet to the attending physician.[3]

Spill Response Workflow

The following diagram outlines the procedural steps for managing a Sodium o-cresolate spill.
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Caption: Workflow for handling a Sodium o-cresolate spill.
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Disposal Plan

Sodium o-cresolate and any contaminated materials must be treated as hazardous waste.

o Waste Classification: This material is classified under EPA hazardous waste numbers U052
and F004.[2]

o Containerization: Collect waste in clearly labeled, sealed containers suitable for hazardous
materials. Do not mix with other waste.

» Disposal Method: Dispose of the waste through an approved and licensed waste disposal
facility.[3] Methods like incineration in a rotary kiln or fluidized bed may be used.[2]

e Regulatory Compliance: All disposal activities must comply with federal, state, and local
environmental regulations.[2][3] Consult with environmental regulatory agencies for specific
guidance.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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